Cas no 863504-84-1 (tert-butyl 3-aminopyrazole-1-carboxylate)

tert-butyl 3-aminopyrazole-1-carboxylate structure
863504-84-1 structure
Product Name:tert-butyl 3-aminopyrazole-1-carboxylate
CAS No:863504-84-1
MF:C8H13N3O2
MW:183.207721471786
MDL:MFCD13194910
CID:69073
PubChem ID:51358380
Update Time:2024-10-26

tert-butyl 3-aminopyrazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 3-amino-1H-pyrazole-1-carboxylate
    • 3-Aminopyrazole-1-carboxylic acid tert-butyl ester
    • tert-Butyl 3-aminopyrazole-1-carboxylate
    • 1,1-dimethylethyl 3-amino-1H-pyrazole-1-carboxylate
    • 3-amino-pyrazole-1-carboxylic acid tert-butyl ester
    • 1H-Pyrazole-1-carboxylic acid, 3-amino-, 1,1-dimethylethyl ester
    • 1-Boc-3-amino-1H-pyrazole
    • SLWKHFGJHAEQPD-UHFFFAOYSA-N
    • NE38603
    • AK130475
    • 504B841
    • tert-?butyl 3-?amino-?1H-?pyrazol
    • tert-Butyl3-aminopyrazole-1-carboxylate
    • BS-13873
    • DB-080985
    • DTXSID20679954
    • 1-Boc-3-aminopyrazole
    • 863504-84-1
    • CS-0048680
    • SB40788
    • AKOS015901434
    • SCHEMBL306662
    • Z1162911179
    • MFCD13194910
    • SY100231
    • tert-Butyl3-amino-1H-pyrazole-1-carboxylate
    • EN300-73834
    • tert-?butyl 3-?amino-?1H-?pyrazole-?1-?carboxylate
    • tert-butyl 3-aminopyrazole-1-carboxylate
    • MDL： MFCD13194910
    • Inchi： 1S/C8H13N3O2/c1-8(2,3)13-7(12)11-5-4-6(9)10-11/h4-5H,1-3H3,(H2,9,10)
    • InChI Key： SLWKHFGJHAEQPD-UHFFFAOYSA-N
    • SMILES： O=C(N1C=CC(N)=N1)OC(C)(C)C

Computed Properties

  • Exact Mass: 183.10100
  • Monoisotopic Mass: 183.100776666 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70.1
  • Molecular Weight: 183.21
  • XLogP3: 1.2

Experimental Properties

  • Density: 1.20
  • Boiling Point: 307 ºC
  • Flash Point: 139 ºC
  • Refractive Index: 1.545
  • PSA: 70.14000
  • LogP: 1.82970

tert-butyl 3-aminopyrazole-1-carboxylate Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

tert-butyl 3-aminopyrazole-1-carboxylate Pricemore >>

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tert-butyl 3-aminopyrazole-1-carboxylate Production Method

Production Method 1

1820-80-0 1820-80-0
24424-99-5 24424-99-5
863504-84-1 863504-84-1
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: 1,4-Dioxane ;  0 °C; 4 h, rt
Reference
Design, Synthesis, and SAR Studies of Heteroarylpyrimidines and Heteroaryltriazines as CB2R Ligands
Qian, Hai-Yan; et al, ChemMedChem, 2018, 13(22), 2455-2463

Production Method 2

6162-76-1 6162-76-1
863504-84-1 863504-84-1
Reaction Conditions
1.1 Reagents: Hydrazine Solvents: Ethanol ,  Acetic acid ;  24 h, 60 °C
2.1 Reagents: Potassium hydroxide Solvents: Dichloromethane ,  Water ;  rt; 3 h, rt
Reference
Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy
Rana, Sandeep; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(23-24), 3736-3740

Production Method 3

107-31-3 107-31-3
863504-84-1 863504-84-1
Reaction Conditions
1.1 Reagents: Potassium tert-amylate Solvents: Toluene ,  Tetrahydrofuran ;  0 °C; 2 h, rt; rt → 0 °C
1.2 0 °C; 2 h, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
2.1 Reagents: Hydrazine Solvents: Ethanol ,  Acetic acid ;  24 h, 60 °C
3.1 Reagents: Potassium hydroxide Solvents: Dichloromethane ,  Water ;  rt; 3 h, rt
Reference
Synthesis of aminopyrazole analogs and their evaluation as CDK inhibitors for cancer therapy
Rana, Sandeep; et al, Bioorganic & Medicinal Chemistry Letters, 2018, 28(23-24), 3736-3740

tert-butyl 3-aminopyrazole-1-carboxylate Raw materials

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tert-butyl 3-aminopyrazole-1-carboxylate Related Literature

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